Cas no 1552231-60-3 (1-methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1552231-60-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5101586
• PubChem ID: 83817131
• Update Time: 2026-03-03

1-methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-isobutyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 1-methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-6(2)4-8-7(9(12)13)5-11(3)10-8/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： JHNALQGBXWWTKX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(O)=O)C(CC(C)C)=N1

Additional information on 1-methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid

1-Methyl-3-(2-Methylpropyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

1-Methyl-3-(2-Methylpropyl)-1H-Pyrazole-4-Carboxylic Acid, also known by its CAS number 1552231-60-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1, a 2-methylpropyl group at position 3, and a carboxylic acid group at position 4. These substituents contribute to its unique chemical properties and biological functions.

The synthesis of 1-Methyl-3-(2-Methylpropyl)-1H-Pyrazole-4-Carboxylic Acid involves a series of well-established organic reactions. Typically, the pyrazole ring is formed through the condensation of an aldehyde or ketone with an amine, followed by cyclization. The substitution at positions 1, 3, and 4 is achieved through subsequent alkylation or acylation reactions. The carboxylic acid group at position 4 can be introduced via hydrolysis of an appropriate ester or nitrile precursor. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

The biological activity of 1-Methyl-3-(2-Methylpropyl)-1H-Pyrazole-4-Carboxylic Acid has been a focal point of numerous studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting inflammatory diseases. Additionally, it has shown potential as a modulator of cellular signaling pathways, such as the NF-kB pathway, which is implicated in various pathological conditions including cancer and neurodegenerative diseases.

In recent years, there has been growing interest in the use of pyrazole derivatives as scaffolds for drug design due to their ability to interact with multiple biological targets. For instance, studies have shown that 1-Methyl-3-(2-Methylpropyl)-1H-Pyrazole-4-Carboxylic Acid can act as a ligand for G-protein coupled receptors (GPCRs), which are critical targets in pharmaceutical research. This versatility underscores the importance of further exploring its pharmacokinetic and pharmacodynamic properties.

The structural features of 1-Methyl-3-(2-Methylpropyl)-1H-Pyrazole-4-Carboxylic Acid also make it an attractive candidate for bioisosteric replacements in drug design. By modifying the substituents on the pyrazole ring, researchers can fine-tune its physicochemical properties, such as solubility and permeability, to enhance its bioavailability. Recent computational studies have employed molecular docking and dynamics simulations to predict the binding affinities of this compound to various protein targets, providing valuable insights into its mechanism of action.

In terms of applications, 1-Methyl-3-(2-Methylpropyl)-1H-Pyrazole-4-Carboxylic Acid has shown promise in the field of agrochemistry as well. It has been evaluated for its potential as a plant growth regulator and pest control agent. Field trials have demonstrated that this compound can enhance crop yield under stress conditions while exhibiting low toxicity to non-target organisms.

The environmental impact and safety profile of CAS No: 1552231-60-3 are critical considerations for its large-scale application. Recent studies have focused on assessing its biodegradability and ecotoxicity under various environmental conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 1-Methyl-3-(2-Methylpropyl)-1H-Pyrazole-4-Carboxylic Acid, with its unique chemical structure and diverse biological activities, represents a valuable addition to the arsenal of compounds available for drug discovery and agricultural applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its significance in contemporary chemical research.